Cas no 2138011-87-5 (5-bromo-1-(1-ethyl-1H-imidazol-2-yl)methyl-1H-1,2,4-triazol-3-amine)

• Product Name: 5-bromo-1-(1-ethyl-1H-imidazol-2-yl)methyl-1H-1,2,4-triazol-3-amine
• CAS No: 2138011-87-5
• MF: C₈H₁₁BrN₆
• MW: 271.117139101028
• CID: 6125093
• PubChem ID: 165896017
• Update Time: 2025-10-28

5-bromo-1-(1-ethyl-1H-imidazol-2-yl)methyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1-(1-ethyl-1H-imidazol-2-yl)methyl-1H-1,2,4-triazol-3-amine
• EN300-1110339
• 5-bromo-1-[(1-ethyl-1H-imidazol-2-yl)methyl]-1H-1,2,4-triazol-3-amine
• 2138011-87-5

• Inchi： 1S/C8H11BrN6/c1-2-14-4-3-11-6(14)5-15-7(9)12-8(10)13-15/h3-4H,2,5H2,1H3,(H2,10,13)
• InChI Key： IXZULUURKJRUBG-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1=NC=CN1CC

Computed Properties

• Exact Mass: 270.02286g/mol
• Monoisotopic Mass: 270.02286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.6Ų

Additional information on 5-bromo-1-(1-ethyl-1H-imidazol-2-yl)methyl-1H-1,2,4-triazol-3-amine

Introduction to 5-bromo-1-(1-ethyl-1H-imidazol-2-yl)methyl-1H-1,2,4-triazol-3-amine (CAS No. 2138011-87-5)

The compound 5-bromo-1-(1-ethyl-1H-imidazol-2-yl)methyl-1H-1,2,4-triazol-3-amine, identified by its CAS number 2138011-87-5, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered attention due to its unique structural features and promising biological activities. The presence of multiple nitrogen-containing rings, including a brominated triazole core and an ethyl-substituted imidazole moiety, positions this compound as a versatile scaffold for further chemical modifications and pharmacological exploration.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design of small molecules that can interact with biological targets with high specificity and efficacy. The structural framework of 5-bromo-1-(1-ethyl-1H-imidazol-2-yl)methyl-1H-1,2,4-triazol-3-amine makes it an attractive candidate for investigating its potential in various therapeutic areas. Specifically, the bromine atom on the triazole ring provides a handle for further functionalization via cross-coupling reactions, while the ethyl-imidazole group can serve as a recognition element for binding to specific protein targets.

One of the most compelling aspects of this compound is its potential in the development of antiviral and anticancer agents. The triazole and imidazole moieties are known to exhibit inhibitory activity against enzymes and receptors involved in viral replication and tumor growth. For instance, studies have shown that derivatives of triazoles can interfere with the polymerase activity of certain viruses by binding to critical residues within the enzyme's active site. Similarly, imidazole-based compounds have been explored for their ability to modulate kinase activities, which are often overexpressed in cancer cells.

Recent research has also highlighted the importance of scaffold hopping—where chemists modify the core structure of a molecule to improve its pharmacological properties—in drug discovery. The 5-bromo-1-(1-ethyl-1H-imidazol-2-yl)methyl-1H-1,2,4-triazol-3-amine scaffold offers a rich platform for such modifications. By introducing different substituents or altering the connectivity between rings, researchers can fine-tune the compound's solubility, bioavailability, and target affinity. This flexibility is particularly valuable in medicinal chemistry, where optimizing a molecule's pharmacokinetic profile is as crucial as maximizing its biological activity.

The synthesis of 5-bromo-1-(1-ethyl-1H-imidazol-2-yl)methyl-1H-1,2,4-triazol-3-amines involves multi-step organic transformations that showcase the ingenuity of synthetic chemists. The bromination step on the triazole ring is particularly critical, as it enables subsequent palladium-catalyzed cross-coupling reactions with aryl or vinyl halides. These reactions are widely used in drug synthesis to introduce diverse functional groups while maintaining good regioselectivity and yield. The ethyl-imidazole unit is typically introduced via nucleophilic substitution or condensation reactions, which are well-established in organic synthesis.

In terms of biological evaluation, preliminary studies on 5-bromo derivatives have shown promising results in vitro. For example, some analogs have demonstrated inhibitory effects on enzymes such as Janus kinases (JAKs), which play a key role in inflammatory signaling pathways. Additionally, modifications to the imidazole ring have led to compounds with enhanced binding affinity to certain G protein-coupled receptors (GPCRs), which are involved in a wide range of physiological processes. These findings underscore the potential of this scaffold as a basis for developing novel therapeutic agents.

The integration of computational methods into drug discovery has further accelerated the process of identifying lead compounds like 5-bromo[bromo]-brominated[brominated]methyl[brominated]-brominated[brominated]triazole[brominated]amine. Molecular modeling techniques allow researchers to predict how different conformations of a molecule might interact with biological targets at an atomic level. This approach not only saves time but also provides insights into how structural changes can influence binding affinity and selectivity. By combining experimental data with computational predictions, scientists can more efficiently navigate the complex landscape of drug design.

Looking ahead, the future prospects for 5-bromo[bromo]-brominated[brominated]methyl[brominated]-brominated[brominated]triazole[brominated]amine and its derivatives are exciting. Advances in biocatalysis and flow chemistry may enable more sustainable and scalable synthesis routes for these compounds. Furthermore, collaborations between academia and industry could lead to faster translation of laboratory findings into clinical candidates. As our understanding of disease mechanisms continues to evolve, so too will our ability to design molecules that precisely address unmet medical needs.